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Introduction

1,3-Diisopropylurea-d14 is the deuterated form of 1,3-Diisopropylurea (DIU), a molecule of
significant interest in several scientific domains. Its primary application lies in its use as an
internal standard for the quantitative analysis of its non-labeled counterpart, which is notably a
degradation product of the herbicide Bromacil.[1][2] The isotopic labeling provides a distinct
mass spectrometric signature, enabling precise quantification in complex matrices. Beyond its
role in environmental and agricultural science, the study of 1,3-disubstituted ureas is pertinent
to pharmaceutical research, as the urea moiety is a common structural motif in bioactive
compounds.[3][4] This guide provides an in-depth overview of the technical data, experimental
protocols, and relevant pathways associated with 1,3-Diisopropylurea-d14.

Core Data
Physicochemical Properties

The fundamental properties of 1,3-Diisopropylurea-d14 and its non-deuterated analog are
summarized below for comparative analysis.
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Property

1,3-Diisopropylurea-d14

1,3-Diisopropylurea

CAS Number

2733161-36-7[2]

4128-37-4[1]

Molecular Formula

C7H2D14N20[1]

C7H16N20[1]

Molecular Weight 158.30 g/mol [1] 144.21 g/mol [1]
Appearance White Solid[2] White to off-white solid[5]
Melting Point Not specified 185-190 °CI[5]
Boiling Point Not specified 265 °CI[5]
Soluble in nonpolar to
moderately polar organic
N solvents (e.g.,
Solubility DMSO, Methanol[1]

dichloromethane, ethyl
acetate, toluene); limited

solubility in water.[2]

Storage Temperature

-20°C[1] or 2-8°C[2]

Room temperature

Spectroscopic Data

Spectroscopic analysis is critical for the structural confirmation and quantification of 1,3-

Diisopropylurea. While specific spectra for the d14-labeled compound are proprietary to

manufacturers, data for the non-labeled compound are widely available and serve as a

reference.

© 2026 BenchChem. All rights reserved. 2/9

Tech Support


https://www.solubilityofthings.com/13-diisopropylurea
https://www.benchchem.com/product/b130632
https://www.benchchem.com/product/b130632
https://www.benchchem.com/product/b130632
https://www.benchchem.com/product/b130632
https://www.benchchem.com/product/b130632
https://www.solubilityofthings.com/13-diisopropylurea
https://www.myskinrecipes.com/shop/en/thiourea-derivatives/80063--13-diisopropylurea.html
https://www.myskinrecipes.com/shop/en/thiourea-derivatives/80063--13-diisopropylurea.html
https://www.myskinrecipes.com/shop/en/thiourea-derivatives/80063--13-diisopropylurea.html
https://www.benchchem.com/product/b130632
https://www.solubilityofthings.com/13-diisopropylurea
https://www.benchchem.com/product/b130632
https://www.solubilityofthings.com/13-diisopropylurea
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15557294?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Spectroscopic Technique Data for 1,3-Diisopropylurea

Provides signals corresponding to the isopropyl
1H NMR and N-H protons, crucial for structural

elucidation.[1]

Shows characteristic peaks for the carbonyl
13C NMR carbon and the carbons of the isopropyl groups.

[6]

GC-MS and LC-MS/MS are used for detection
and quantification. The protonated molecule

Mass Spectrometry (MS) [M+H]* is observed at m/z 145.1335.[7] For the
d14 analog, this peak would be shifted to

approximately m/z 159.

Key vibrational bands include N-H stretching
Infrared (IR) Spectroscopy and bending, and a strong C=0 (Amide 1)

stretching vibration.[1]

Experimental Protocols
Synthesis of 1,3-Disubstituted Ureas

The synthesis of 1,3-diisopropylurea, and by extension its deuterated analog (using deuterated
starting materials), can be achieved through several established methods. A common
laboratory-scale synthesis involves the reaction of an isocyanate with an amine.[1]

Protocol: Isocyanate-Amine Coupling Reaction[1]

o Reaction Setup: In a round-bottom flask under an inert atmosphere (e.g., nitrogen or argon),
dissolve isopropylamine (or isopropylamine-d7 for the deuterated synthesis) in an anhydrous
aprotic solvent such as tetrahydrofuran (THF).

o Addition of Isocyanate: Slowly add an equimolar amount of isopropyl isocyanate (or
isopropyl isocyanate-d7) to the solution with stirring. The reaction is typically exothermic.

o Reaction Conditions: Stir the mixture at room temperature. The reaction progress can be
monitored by Thin Layer Chromatography (TLC).[8]
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o Work-up: Upon completion, the solvent is removed under reduced pressure. The resulting
solid crude product is then purified.

 Purification: Recrystallization from a suitable solvent system (e.g., ethyl acetate/hexane) is a
common method to obtain the pure 1,3-diisopropylurea.

Diagram: Synthesis of 1,3-Diisopropylurea

General Synthesis of 1,3-Diisopropylurea
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Caption: Reaction scheme for the synthesis of 1,3-Diisopropylurea.

Analytical Method for Bromacil and its Degradation
Products

1,3-Diisopropylurea-d14 is an ideal internal standard for quantifying Bromacil and its
metabolite, 1,3-Diisopropylurea, in environmental samples using Liquid Chromatography-
Tandem Mass Spectrometry (LC-MS/MS).[1]

Protocol: LC-MS/MS Analysis

e Sample Preparation:
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[e]

Extract the environmental sample (e.g., soil, water) with a suitable organic solvent (e.g.,
acetonitrile or methanol).

[e]

Spike the extract with a known concentration of 1,3-Diisopropylurea-d14 internal
standard.

[e]

Centrifuge and filter the sample to remove particulates.

o

Concentrate the sample if necessary and reconstitute in the initial mobile phase.

o Chromatographic Separation:

o Column: C18 analytical column (e.g., Acquity BEH C18, 1.7 um, 2.1x150mm).[7]

o Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile with 0.1%
formic acid (B).

o Flow Rate: 0.2-0.4 mL/min.

o Injection Volume: 5-10 pL.

e Mass Spectrometric Detection:

o lonization Mode: Electrospray lonization (ESI), Positive Mode.[1]

o Analyzer: Triple Quadrupole Mass Spectrometer.

o Monitoring Mode: Multiple Reaction Monitoring (MRM) to monitor specific precursor-to-
product ion transitions for Bromacil, 1,3-Diisopropylurea, and 1,3-Diisopropylurea-d14 for
maximum sensitivity and selectivity.

e Quantification:

o Generate a calibration curve by plotting the ratio of the analyte peak area to the internal
standard peak area against the analyte concentration.

o Determine the concentration of the analytes in the samples by interpolating their area
ratios from the calibration curve.
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Diagram: Analytical Workflow

Workflow for Bromacil Analysis using Labeled Standard
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Caption: Analytical workflow for quantifying Bromacil and its metabolites.

Signaling and Degradation Pathways
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Bromacil Mode of Action and Degradation

1,3-Diisopropylurea is relevant in the context of the environmental fate of the herbicide
Bromacil. Bromacil functions by inhibiting photosynthesis in plants.[9] Its primary mode of
action is the blockage of electron transport in Photosystem Il (PSIl) of the photosynthetic
apparatus.[9]

In the environment, Bromacil undergoes degradation through various processes, including
microbial action and photodegradation. One of the identified degradation products is 1,3-
Diisopropylurea.[1] The persistence of Bromacil in soil can be significant, with a half-life that
can extend for several months, posing a risk of groundwater contamination.[10] The formation
of metabolites like 1,3-Diisopropylurea is a key aspect of its environmental risk assessment.

Diagram: Bromacil Degradation Pathway
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Caption: Bromacil's mode of action and its degradation to 1,3-Diisopropylurea.
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Conclusion

1,3-Diisopropylurea-d14 is a crucial tool for analytical chemists, particularly in the fields of
environmental monitoring and agricultural science. Its utility as an internal standard ensures the
accuracy and reliability of methods for detecting the herbicide Bromacil and its degradation
products. The synthetic and analytical protocols detailed in this guide provide a framework for
researchers working with this compound. Understanding the context of its formation through
Bromacil degradation is essential for interpreting analytical results and assessing
environmental impact. Further research into the biological activities of 1,3-disubstituted ureas
may yet uncover new applications for this class of molecules in drug development and beyond.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15557294/docs#technical-guide-1-3-diisopropylurea-
d14]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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